Multi-resonance organoboron-based fluorescent probe for ultra-sensitive, selective and reversible detection of fluoride ions†
Journal of Materials Chemistry C Pub Date: 2021-01-21 DOI: 10.1039/D0TC05496H
Abstract
A highly emissive and chemically stable multiple resonance (MR) effect-based organoboron derivative is designed and used as a fluoride ion probe for the first time, exhibiting a record low detection limit together with good selectivity and reversibility.
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